Cas no 361477-32-9 (2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 361477-32-9
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 6500382
• PubChem ID: 4537055
• Update Time: 2025-05-21

2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Oprea1_036465
• 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 361477-32-9
• SR-01000442741-1
• 2,4-dimethoxy-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000442741
• EU-0072584
• AKOS024576357
• F0396-0230
• 2,4-dimethoxy-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• Inchi： 1S/C21H21N3O4S/c1-26-14-6-4-13(5-7-14)24-20(17-11-29-12-18(17)23-24)22-21(25)16-9-8-15(27-2)10-19(16)28-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key： YDDNKSYDGYMHNM-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC(=CC=1OC)OC)=O)N(C1C=CC(=CC=1)OC)N=2

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.9Ų

Additional information on 2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide (CAS No. 361477-32-9)

2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide, identified by its CAS number 361477-32-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by the presence of fused rings, which often endow them with unique biological activities. The structural framework of this compound incorporates multiple functional groups, including methoxy and amide moieties, which contribute to its potential pharmacological properties.

The synthesis and characterization of 2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide have been subjects of extensive research due to its promising applications in drug discovery. The thieno[3,4-cpyrazole] core is a particularly interesting scaffold that has been explored for its role in modulating various biological pathways. Recent studies have highlighted the potential of this scaffold in developing novel therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders.

In the context of modern drug development, the incorporation of multiple substituents such as dimethoxy groups and a benzamide moiety plays a crucial role in enhancing the bioactivity and selectivity of the compound. The 4-methoxyphenyl substituent further contributes to the molecular diversity, enabling interactions with specific biological targets. This compound's structure suggests that it may exhibit inhibitory effects on enzymes or receptors involved in disease progression.

Recent advancements in computational chemistry have facilitated the virtual screening and design of molecules like 2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide, allowing researchers to predict its binding affinity and pharmacokinetic properties with greater accuracy. These computational models have been instrumental in guiding experimental efforts and optimizing the compound's structure for improved efficacy.

The biological activity of this compound has been preliminarily investigated through in vitro assays. Initial findings suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an anticancer agent. Studies have indicated that it may interfere with critical cellular processes such as proliferation and apoptosis in cancer cells.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The thieno[3,4-cpyrazole] core is particularly noteworthy due to its ability to engage with various biological targets through hydrogen bonding and hydrophobic interactions. The presence of multiple functional groups on the molecule enhances its versatility, allowing for fine-tuning of its pharmacological profile. This flexibility is essential for developing drugs that can effectively interact with complex biological systems.

From a synthetic chemistry perspective, the preparation of 2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fused ring system.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical potential. Preliminary data suggest that it may exhibit favorable pharmacokinetic characteristics suitable for oral administration. However， further studies are needed to fully elucidate these properties and optimize dosing regimens.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development pipeline for compounds like 2,4-dimethoxy-N-2-(4-methoxyphenyl)-2H， 6 H -thieno [ 3 ， 4 -cpyrazol - 3 - yl ] benzamide (CAS No. 361477-32-9) . These partnerships leverage complementary expertise in synthetic chemistry， medicinal chemistry， and biopharmaceuticals to bring novel therapeutics to market more efficiently。

The future directions for research on this compound include exploring its mechanism of action in greater detail。 Investigating its interactions with specific proteins or enzymes will provide insights into how it exerts its biological effects。 Additionally， preclinical studies will be essential for evaluating its safety profile before moving into human trials。

The significance of heterocyclic compounds like thieno[3， 4 -cpyrazole] derivatives cannot be understated。 They represent a vast chemical space with untapped potential for drug discovery。 As research continues， more compounds like CAS No. 361477 - 32 - 9 will emerge as candidates for treating various diseases。